4-Amino-5-chloro-2-hydroxy-N-(2-hydroxyethyl)-N-methylbenzamide

• Molecular Formula: C10H13ClN2O3
• Molecular Weight: 244.67 g/mol
• IUPAC Name: 4-amino-5-chloro-2-hydroxy-N-(2-hydroxyethyl)-N-methylbenzamide
• InChI: InChI=1S/C10H13ClN2O3/c1-13(2-3-14)10(16)6-4-7(11)8(12)5-9(6)15/h4-5,14-15H,2-3,12H2,1H3
• InChI Key: PVQXOIQSOFFKSX-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)C(=O)C1=CC(=C(C=C1O)N)Cl

Description

4-Amino-5-chloro-2-hydroxy-N-(2-hydroxyethyl)-N-methylbenzamide is a useful research compound. Its molecular formula is C10H13ClN2O3 and its molecular weight is 244.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Amino-N-(2-((tert-butyldimethylsilyl)oxy)ethyl)-5-chloro-2-methoxy-N-methylbenzamide (2.0 g, 5.3 mmol) was stirred in dichloromethane (100 mL) at −10° C. under an atmosphere of nitrogen and a 1M solution of boron trichloride in dichloromethane (10.68 mL, 10.7 mmol) was added dropwise. The reaction was allowed to warm to room temperature then left to stir at this temperature for 18 h. The reaction was cooled to −10° C. and a further 1 equivalent of boron trichloride solution was added dropwise, then the reaction was allowed to warm to room temperature and stirred for 3 h. After this time analysis by LCMS indicated that the reaction was complete. The reaction was cooled in a ice bath and methanol (20 mL) was added drop-wise to the reaction followed by 7N methanolic ammonia solution (17 mL) and then a further portion of MeOH (˜80 mL) until all the solids had dissolved. The solution was stirred for 1 h at room temperature then concentrated. The resulting residue was stirred with saturated aqueous NaHCO3 (150 mL) for 30 min then the aqueous phase was extracted with ethyl acetate. The combined extracts were washed with brine then passed through a phase separation cartridge and the solvent was removed under reduced pressure to afford a green gum (1.00 g, 77%). This material was taken through to the next step with no further purification.